Cas no 1339178-77-6 (1-(4-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(4-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine
• CAS No: 1339178-77-6
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6416403
• PubChem ID: 64747494
• Update Time: 2025-05-25

1-(4-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 1-(4-ethylcyclohexyl)-4-methyl-
• 1339178-77-6
• EN300-1105675
• AKOS014075431
• CS-0284811

• Inchi： 1S/C12H21N3/c1-3-10-4-6-11(7-5-10)15-8-9(2)12(13)14-15/h8,10-11H,3-7H2,1-2H3,(H2,13,14)
• InChI Key： MWGRPRXZDGSIMG-UHFFFAOYSA-N
• SMILES： N1(C2CCC(CC)CC2)C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 356.2±22.0 °C(Predicted)
• pka: 5.76±0.19(Predicted)

Additional information on 1-(4-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine

Introduction to CAS No. 1339178-77-6: 1-(4-Ethylcyclohexyl)-4-Methyl-1H-Pyrazol-3-Amine

The compound with CAS No. 1339178-77-6, commonly referred to as 1-(4-Ethylcyclohexyl)-4-Methyl-1H-Pyrazol-3-Amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery.

Pyrazole, a five-membered aromatic heterocycle containing two nitrogen atoms, serves as the core structure of this compound. The substitution pattern on the pyrazole ring plays a crucial role in determining its chemical properties and biological activity. In this case, the pyrazole ring is substituted at position 3 with an amine group (-NH2) and at position 4 with a methyl group (-CH3). Additionally, the nitrogen atom at position 1 is substituted with a bulky 4-Ethylcyclohexyl group, which significantly influences the molecule's steric properties and solubility characteristics.

Recent studies have highlighted the potential of pyrazole derivatives as promising candidates for various therapeutic applications. For instance, research has shown that these compounds can exhibit anti-inflammatory, antioxidant, and even anticancer properties. The presence of the 4-Ethylcyclohexyl group in this compound may enhance its lipophilicity, making it more suitable for crossing biological membranes and interacting with target proteins.

From a synthetic standpoint, the preparation of 1-(4-Ethylcyclohexyl)-4-Methyl-1H-Pyrazol-3-Amine involves a series of well-established organic reactions. The synthesis typically begins with the formation of the pyrazole ring through a condensation reaction between an aldehyde or ketone and an amine derivative. Subsequent functionalization steps are then employed to introduce the desired substituents onto the pyrazole ring.

One of the most intriguing aspects of this compound is its potential role in drug design. The combination of a rigid pyrazole core with flexible substituents like the 4-Ethylcyclohexyl group allows for a wide range of conformational flexibility, which is often desirable in drug molecules to enable binding to specific receptor sites. Moreover, the methyl group at position 4 may act as an electron-donating substituent, influencing the electronic properties of the molecule and potentially enhancing its reactivity or selectivity.

In terms of pharmacokinetics, preliminary studies suggest that CAS No. 1339178-77-6 exhibits moderate solubility in aqueous solutions, which is an important factor for its bioavailability. However, further research is required to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties.

Another area of interest lies in the compound's ability to act as a scaffold for further chemical modifications. By altering the substituents on the pyrazole ring or modifying the 4-Ethylcyclohexyl group, chemists can explore a vast array of structural analogs with potentially improved biological profiles.

In conclusion, CAS No. 1339178-77-6: 1-(4-Ethylcyclohexyl)-4-Methyl-1H-Pyrazol-3-Amine represents a compelling example of how structural diversity in heterocyclic compounds can lead to exciting opportunities in drug discovery and development.